Cas no 863248-21-9 (4-Ethylsulfinylphenylboronic acid)

• Product Name: 4-Ethylsulfinylphenylboronic acid
• CAS No: 863248-21-9
• MF: C₈H₁₁BO₃S
• MW: 198.047141313553
• MDL: MFCD03092934
• CID: 720222
• PubChem ID: 44754747
• Update Time: 2025-04-19

4-Ethylsulfinylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Ethylsulfinyl)phenyl)boronic acid
• (4-ethylsulfinylphenyl)boronic acid
• 4-Ethylsulfinylphenylboronic acid
• Boronic acid,B-[4-(ethylsulfinyl)phenyl]-
• SCHEMBL1676820
• (4-(Ethylsulfinyl)phenyl)boronicacid
• [4-(ETHANESULFINYL)PHENYL]BORONIC ACID
• 2-tert-Butoxycarbonylamino-4,5-dimethoxybenzoicacid
• FT-0690556
• AB13174
• AKOS006279145
• BS-24114
• 4-ethylsulfinyl phenyl boronic acid
• DTXSID50660496
• FBDFYDUHWXNXMJ-UHFFFAOYSA-N
• CS-0176055
• C8H11BO3S
• A841608
• 4-ethylsulfinylphenylboronic acid, AldrichCPR
• F73454
• 863248-21-9
• (4-ethylsulfinylphenyl)boronic acid;(4-(Ethylsulfinyl)phenyl)boronic acid
• MFCD03092934
• 4-(ETHANESULFINYL)PHENYLBORONIC ACID

• MDL： MFCD03092934
• Inchi： 1S/C8H11BO3S/c1-2-13(12)8-5-3-7(4-6-8)9(10)11/h3-6,10-11H,2H2,1H3
• InChI Key： FBDFYDUHWXNXMJ-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 198.05200
• Monoisotopic Mass: 198.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7A^2

Experimental Properties

• PSA: 76.74000
• LogP: 0.35960

4-Ethylsulfinylphenylboronic acid Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides